4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide

• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-(furan-2-carbonyl)-N-(4-phenoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C22H21N3O3S/c26-21(20-7-4-16-27-20)24-12-14-25(15-13-24)22(29)23-17-8-10-19(11-9-17)28-18-5-2-1-3-6-18/h1-11,16H,12-15H2,(H,23,29)
• InChI Key: NHBMKXBNVWRLJV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=S)NC3=CC=C(C=C3)OC4=CC=CC=C4

Description

4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide, also known as FPPI, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. FPPI is a piperazine derivative that has a unique chemical structure, making it an interesting candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide is not fully understood, but several studies have reported that it exerts its effects through various pathways. In cancer cells, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide induces cell cycle arrest and apoptosis by activating the p53 pathway and inhibiting the NF-κB pathway. Inflammation is inhibited by 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide through the inhibition of the NF-κB pathway and the reduction of pro-inflammatory cytokines. In neurodegenerative diseases, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide reduces oxidative stress and inflammation in the brain by increasing the levels of antioxidant enzymes and reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects. In cancer cells, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. Inflammation is inhibited by 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide through the reduction of pro-inflammatory cytokines, leading to a decrease in inflammation. In neurodegenerative diseases, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide reduces oxidative stress and inflammation in the brain, leading to neuroprotection.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide is its unique chemical structure, which makes it an interesting candidate for further investigation. 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has also been shown to have potent anti-cancer, anti-inflammatory, and neuroprotective effects, making it a promising compound for the development of new drugs. However, one of the limitations of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide is its low solubility in water, which can make it difficult to administer in vivo. In addition, more studies are needed to fully understand the mechanism of action of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide and its potential side effects.

Future Directions

There are several future directions for the study of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide. One direction is the development of new derivatives of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide with improved solubility and potency. Another direction is the investigation of the potential use of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide in combination with other drugs for the treatment of cancer, inflammation, and neurodegenerative diseases. Furthermore, more studies are needed to fully understand the mechanism of action of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide and its potential side effects, which could lead to the development of new drugs with improved efficacy and safety.

Synthesis Methods

4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide can be synthesized through a multi-step process that involves the reaction of 4-phenoxyphenyl hydrazine with 2-furoyl chloride to form 4-(2-furoyl)-N-(4-phenoxyphenyl)hydrazine. This intermediate product is then reacted with thiosemicarbazide to form the final product, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide. The synthesis of 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has been reported in several studies, and the purity of the final product can be confirmed through various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has been studied for its potential applications in various scientific research fields such as cancer, inflammation, and neurodegenerative diseases. Several studies have reported that 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide exhibits anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-(2-furoyl)-N-(4-phenoxyphenyl)-1-piperazinecarbothioamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.